3-Bromo-2,6-difluorophenylacetylene

Specification

• Molecular Formula: C8H3BrF2
• Molecular Weight: 217.01 g/mol
• IUPAC Name: 1-bromo-3-ethynyl-2,4-difluorobenzene
• Standard InChI: InChI=1S/C8H3BrF2/c1-2-5-7(10)4-3-6(9)8(5)11/h1,3-4H
• Standard InChI Key: MCDFVPTYEWMBMB-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C=CC(=C1F)Br)F

Introduction

3-Bromo-2,6-difluorophenylacetylene is an organic compound characterized by its phenylacetylene backbone, which is substituted with bromine and fluorine atoms. The presence of these halogen atoms contributes to its chemical reactivity and biological activity, making it a compound of interest in synthetic organic chemistry and various industrial applications.

Synthesis Methods

The synthesis of 3-Bromo-2,6-difluorophenylacetylene typically involves multiple steps, which may vary depending on the available reagents and desired purity levels. Common methods include the use of palladium-catalyzed cross-coupling reactions, which are efficient for alkynylation of aryl bromides.

Applications and Potential Uses

3-Bromo-2,6-difluorophenylacetylene has potential applications in various fields, including:

• Pharmaceuticals: Its unique structure and reactivity make it a candidate for the synthesis of complex molecules with biological activity.

• Materials Science: The compound's halogen substituents can influence its physical and chemical properties, making it suitable for materials applications.

Safety and Handling

Handling 3-Bromo-2,6-difluorophenylacetylene requires caution due to its potential toxicity and reactivity. It is advisable to use personal protective equipment (PPE) and follow safety protocols similar to those for other halogenated compounds.

Hazard	Description
Skin Irritation	May cause skin irritation
Eye Damage	May cause serious eye irritation
Inhalation	Toxic if inhaled; may cause respiratory irritation

Comparison with Similar Compounds

3-Bromo-2,6-difluorophenylacetylene shares structural similarities with other halogenated phenylacetylenes but differs in its specific substituents.

Compound	Molecular Formula	Unique Features
3-Bromo-2,6-difluorophenylacetylene	C8H3BrF2 (inferred)	Contains both bromine and fluorine on a phenylacetylene framework
3-Bromo-2-fluorophenylacetylene	C8H4BrF	Lacks one fluorine atom but retains similar reactivity
4-Bromo-2,5-difluorophenol	C6H3BrF2O	Contains a hydroxyl group which may alter biological activity